N-{[1-(3-methoxyphenyl)-1H-pyrazol-4-yl]methyl}-2-methylpyrido[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[[1-(3-methoxyphenyl)pyrazol-4-yl]methyl]-2-methylpyrido[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H18N6O/c1-13-23-18-17(7-4-8-20-18)19(24-13)21-10-14-11-22-25(12-14)15-5-3-6-16(9-15)26-2/h3-9,11-12H,10H2,1-2H3,(H,20,21,23,24)
• InChI Key: QLZCYRPRGPDTIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=N1)NCC3=CN(N=C3)C4=CC(=CC=C4)OC
• Molecular Formula: C19H18N6O
• Molecular Weight: 346.4 g/mol

Description

N-{[1-(3-methoxyphenyl)-1H-pyrazol-4-yl]methyl}-2-methylpyrido[2,3-d]pyrimidin-4-amine is a compound within the broader class of pyrazole and pyrimidine derivatives. These compounds are of significant interest due to their diverse range of biological activities and potential applications in medicinal chemistry. The focus here will be on the synthesis, molecular structure, chemical reactions, and physical and chemical properties of such compounds, excluding their drug use, dosage, side effects, and applications.

Synthesis Analysis

The synthesis of pyrazole and pyrimidine derivatives typically involves multi-step chemical reactions starting from basic heterocyclic compounds. For example, hydroxymethyl pyrazole derivatives react with primary amines to yield various N-substituted pyrimidin-amines, including those with methoxyphenyl groups. These syntheses often employ techniques like refluxing in ethanol or reactions under microwave irradiation to improve yields and reduce reaction times. Spectroscopic methods such as FT-IR, UV-visible, proton NMR, mass spectroscopy, and X-ray crystallography are utilized to confirm the structures of synthesized compounds (Titi et al., 2020).

Molecular Structure Analysis

X-ray crystallography has revealed detailed insights into the molecular structure of these compounds, including crystal system, space group, bond angles, and intermolecular interactions. For instance, various pyrazole derivatives crystallize in different space groups, indicating diverse molecular conformations. Theoretical calculations, such as density functional theory (DFT), are employed to compare with experimental data and predict properties like HOMO-LUMO energies and molecular electrostatic potential (Murugavel et al., 2014).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, including cyclocondensation, chlorination, and aminisation, leading to the formation of novel heterocyclic systems. The reactivity of these compounds is influenced by their molecular structure, particularly the position of substituents such as methoxy groups, which can affect their potential as intermediates in organic synthesis (El-Essawy, 2010).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline form, are determined using various analytical techniques. These properties are essential for understanding the compound's behavior in different environments and potential applications in material science.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with other molecules, are critical for designing compounds with desired biological or chemical activities. Molecular docking and pharmacological evaluations reveal how these compounds interact with biological targets, providing insights into their mechanism of action at the molecular level (Huang et al., 2020).